Cas no 1313730-08-3 (Bisphenol A-13C12 β-D-Glucuronide)

• Product Name: Bisphenol A-13C12 β-D-Glucuronide
• CAS No: 1313730-08-3
• MF: C₉₁₃C₁₂H₂₄O₈
• MW: 416.32
• CID: 1058566
• PubChem ID: 71309744
• Update Time: 2025-06-09

Bisphenol A-13C12 β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Bisphenol A-13C12 β-D-Glucuronide
• A-D-Glucuronide
• CID 131699013
• Bisphenol A-13C12 2-D-Glucuronide
• [13C12]-Bisphenol A β-D-Glucuronide
• DTXSID601017638
• 4-[1-(4-Hydroxyphenyl-13C6)-1-methylethyl]phenyl-13C6 beta-D-glucopyranosiduronic acid; Bisphenol A beta-D-Glucuronide (diphenylen-13C12); Bisphenol A beta-D-Monoglucuronide (diphenylen-13C12)
• Bisphenol A-(rings-13C12) mono-beta-D-glucuronide, 99 atom % 13C, 95% (CP)
• Bisphenol A-13C12
• Bisphenol A-13C12 b-D-Glucuronide
• Bisphenol A-13C12 beta-D-Glucuronide
• 1313730-08-3
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[2-(4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)propan-2-yl](1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]oxyoxane-2-carboxylic acid

• Inchi： 1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,20+/m0/s1/i5+1,6+1,9+1,10+1,12+1,14+1,15+1,16+1,17+1,18+1,19+1,20+1
• InChI Key： KHZOXXYQSBJDHB-NRHCWZSMSA-N
• SMILES： O1[13C@H]([13C](=O)O)[13C@H]([13C@@H]([13C@H]([13C@@H]1O[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)C(C)(C)C1C=CC(=CC=1)O)O)O)O

Computed Properties

• Exact Mass: 416.18737574g/mol
• Monoisotopic Mass: 416.18737574g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: >96oC
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available

Bisphenol A-13C12 β-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Bisphenol A-13C12 β-D-Glucuronide

Bisphenol A-13C12 β-D-Glucuronide: A Comprehensive Overview in Modern Chemical Biology

Bisphenol A-13C12 β-D-Glucuronide (CAS No. 1313730-08-3) is a meticulously labeled compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This is particularly true given its structural derivation from Bisphenol A, a well-documented chemical entity with a broad spectrum of applications and implications. The introduction of the stable isotope Carbon-13 (13C) and the glucuronide moiety into the molecular structure of Bisphenol A underscores its specialized utility in analytical and metabolic studies.

The glucuronide conjugation is a critical pharmacological transformation that enhances the solubility and excretion of parent compounds, making it a valuable tool in drug metabolism studies. In the case of Bisphenol A-13C12 β-D-Glucuronide, this modification not only facilitates its use as an internal standard in mass spectrometry but also provides insights into the metabolic pathways involving Bisphenol A. The incorporation of 13C allows researchers to track the compound's fate with high precision, which is invaluable for understanding its biological activity and potential toxicological effects.

Recent advancements in metabolomics have highlighted the importance of labeled compounds like Bisphenol A-13C12 β-D-Glucuronide in unraveling complex metabolic networks. Studies have demonstrated that glucuronidation plays a pivotal role in the detoxification of various environmental pollutants and pharmaceuticals. The use of 13C-labeled derivatives enables researchers to monitor these processes with unparalleled accuracy, thereby contributing to a deeper understanding of xenobiotic metabolism.

The chemical synthesis of Bisphenol A-13C12 β-D-Glucuronide involves sophisticated methodologies that ensure high purity and yield. The process typically begins with the selective labeling of Bisphenol A at specific carbon positions using 13C-enriched precursors. Subsequent enzymatic or chemical glucuronidation follows, where UDP-glucuronosyltransferases (UGTs) catalyze the attachment of β-D-glucuronic acid to the labeled Bisphenol A molecule. This stepwise approach guarantees the formation of a structurally stable and biologically relevant compound.

One of the most compelling applications of Bisphenol A-13C12 β-D-Glucuronide is in environmental monitoring and risk assessment. Bisphenol A, being an ubiquitous chemical, is frequently detected in water bodies, soil, and even food products. The labeled derivative serves as an excellent biomarker for assessing exposure levels and potential health risks associated with Bisphenol A contamination. By tracking its metabolites, scientists can infer exposure routes and quantify bioavailability, which are crucial for developing effective mitigation strategies.

In the context of drug development, Bisphenol A-13C12 β-D-Glucuronide offers a unique perspective on drug-drug interactions and pharmacokinetics. Given that glucuronidation is a major pathway for drug clearance, understanding how different compounds influence this process is essential for optimizing therapeutic regimens. The use of 13C-labeled glucuronides allows for real-time monitoring of these interactions, thereby aiding in the design of safer and more effective drugs.

The role of stable isotopes like 13C in biochemical research cannot be overstated. They provide a non-radioactive means of tracing metabolic pathways without interfering with biological processes. This makes compounds such as Bisphenol A-13C12 β-D-Glucuronide indispensable tools for researchers aiming to elucidate complex biochemical mechanisms. Moreover, the precision offered by 13C labeling enhances data quality, leading to more robust and reliable scientific conclusions.

Ethical considerations also play a significant role in the use of labeled compounds like Bisphenol A-13C12 β-D-Glucuronide. Given the environmental persistence and potential endocrine-disrupting properties of Bisphenol A, it is imperative to conduct thorough studies to assess its impact on human health and ecosystems. The availability of well-characterized labeled derivatives supports such endeavors by providing researchers with reliable tools to investigate these issues comprehensively.

The future prospects for Bisphenol A-13C12 β-D-Glucuronide are promising, especially as advancements in analytical chemistry continue to emerge. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are becoming increasingly sophisticated, allowing for even more detailed characterization of labeled compounds. These technologies enable researchers to gain deeper insights into molecular interactions and metabolic transformations, further solidifying the importance of compounds like this in chemical biology.

In conclusion, Bisphenol A-13C12 β-D-Glucuronide represents a confluence of cutting-edge chemistry and biological research. Its unique structure and properties make it an invaluable tool for studying metabolic pathways, environmental contamination, and drug development. As our understanding of complex biological systems continues to evolve, compounds such as this will undoubtedly play a pivotal role in advancing scientific knowledge and improving human health.